2,6,10-Cycloundecatrien-1-one, 2,6,9,9-tetramethyl-, (E,E,E)-

• CAS No.: 471-05-6
• Product Name: 2,6,10-Cycloundecatrien-1-one, 2,6,9,9-tetramethyl-, (E,E,E)-
• Molecular Formula: C15H22O
• Molecular Weight: 218.33 g/mol
• IUPAC Name: (2Z,6Z,10E)-2,6,9,9-tetramethylcycloundeca-2,6,10-trien-1-one
• Standard InChI: InChI=1S/C15H22O/c1-12-6-5-7-13(2)14(16)9-11-15(3,4)10-8-12/h7-9,11H,5-6,10H2,1-4H3/b11-9+,12-8-,13-7-
• Standard InChIKey: GIHNTRQPEMKFKO-RTTFEGKLSA-N
• Isomeric SMILES: C/C/1=C/CC(/C=C/C(=O)/C(=C\CC1)/C)(C)C
• Canonical SMILES: CC1=CCC(C=CC(=O)C(=CCC1)C)(C)C
• Melting Point: 66-67°C
• Physical Description: Solid
• Description: Zerumbone belongs to the class of organic compounds known as sesquiterpenoids. These are terpenes with three consecutive isoprene units. Zerumbone exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, zerumbone is primarily located in the membrane (predicted from logP) and cytoplasm. Outside of the human body, zerumbone can be found in herbs and spices. This makes zerumbone a potential biomarker for the consumption of this food product.
• Synonyms: zerumbone
• PubChem Compound: 5372142
• Last Modified: Dec 23 2021